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Compound of Interest

Compound Name: Hydrogen arsenate

Cat. No.: B1196483 Get Quote

Essential Safety and Handling Guide for
Hydrogen Arsenate
This guide provides critical safety and logistical information for laboratory professionals working

with hydrogen arsenate and its salts, such as sodium hydrogen arsenate. Adherence to

these procedures is imperative to ensure personal safety and environmental protection.

Hydrogen arsenate is classified as a highly toxic carcinogen.[1]

Personal Protective Equipment (PPE)
When handling hydrogen arsenate, a comprehensive PPE strategy is mandatory to prevent

exposure through inhalation, skin/eye contact, and ingestion.[1]
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles.

Hand Protection
Nitrile gloves; double-gloving is

recommended.

Provides a barrier against skin

contact. Gloves must be

inspected before use and

changed immediately upon

contact with the chemical.

Body Protection
A lab coat, long pants, and

closed-toed shoes.

Prevents accidental skin

exposure.

Respiratory Protection

A full-face particle respirator

with N100 (US) or P3 (EU)

filter cartridges is required

when there is a risk of dust

formation. In situations where

engineering controls are not

sufficient to maintain exposure

below the permissible limit, a

full-face supplied-air respirator

should be used.

Protects against the inhalation

of toxic and carcinogenic dust

particles.

Exposure Limits
Parameter Value

Permissible Exposure Limit (PEL) 10 µg/m³

Time-Weighted Average (TWA) - 8 hours 0.01 mg/m³[1]

Operational Plan for Handling Hydrogen Arsenate
1. Preparation:

Ensure that a designated work area within a chemical fume hood is prepared.[1]

Verify that an eyewash station and safety shower are readily accessible.[2]
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Assemble all necessary PPE and ensure it is in good condition.

Clearly label all containers with the chemical name and hazard warnings.

2. Handling:

Always handle hydrogen arsenate within a certified chemical fume hood to minimize

inhalation risk.[1]

Avoid the formation of dust during weighing and transferring.[3][4][5]

Wash hands thoroughly with soap and water immediately after handling the substance.[4][5]

Use proper glove removal techniques to avoid contaminating your skin.[4][5]

3. Disposal Plan:

All waste containing hydrogen arsenate is classified as hazardous waste.[3]

Collect waste in clearly labeled, sealed containers.

Dispose of waste through a licensed hazardous waste disposal company.[4]

Do not discharge any hydrogen arsenate waste into the environment, including drains or

soil.[3][4][5]

Emergency Response Plan
In Case of Exposure:
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Exposure Route Immediate Action

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.[1][6]

Skin Contact

Remove all contaminated clothing. Wash the

affected area with soap and plenty of water for

at least 15 minutes. Seek immediate medical

attention.[1][6]

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate

medical attention.[1][6]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[6]

In Case of a Spill:

Evacuate: Immediately evacuate the area and restrict access.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: If it is safe to do so, contain the spill to a small area using absorbent materials.

Clean-up:

Wear appropriate PPE, including respiratory protection.

Carefully sweep up the spilled solid material, avoiding dust generation.[3][5]

Place the collected waste into a labeled, sealed container for hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly.

Report: Report the spill to the appropriate environmental health and safety personnel.
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Caption: A workflow diagram for the safe handling of Hydrogen Arsenate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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